2,6-Ditert-butyl-4-(1-methylethylidene)-2,5-cyclohexadien-1-one
Overview
Description
The compound 2,6-DI-TERT-BUTYL-4-(PROPAN-2-YLIDENE)CYCLOHEXA-2,5-DIEN-1-ONE (VAU3FK4GUF) is a chemical substance with the molecular formula C17H26O and a molecular weight of 246.3877 . It is an achiral molecule with no defined stereocenters or E/Z centers . This compound is known for its stability and unique structural properties, making it a subject of interest in various scientific fields.
Preparation Methods
The synthesis of 2,6-DI-TERT-BUTYL-4-(PROPAN-2-YLIDENE)CYCLOHEXA-2,5-DIEN-1-ONE involves the reaction of 2,6-di-tert-butylphenol with aromatic aldehydes. The process typically includes the use of secondary amines as catalysts. For instance, the dropwise addition of secondary amines such as morpholine and piperidine can significantly reduce the dosages required and improve the yield. The reaction is often carried out in toluene at elevated temperatures, with the removal of water generated during the Mannich base formation step to accelerate the reaction .
Chemical Reactions Analysis
Scientific Research Applications
This compound has several scientific research applications:
Mechanism of Action
The mechanism of action of 2,6-DI-TERT-BUTYL-4-(PROPAN-2-YLIDENE)CYCLOHEXA-2,5-DIEN-1-ONE involves its conversion to quinone methides. These intermediates exhibit greater reactivity than the parent quinone, allowing them to participate in various biochemical pathways. The molecular targets and pathways involved include the inhibition of polymerization and the scavenging of free radicals .
Comparison with Similar Compounds
2,6-DI-TERT-BUTYL-4-(PROPAN-2-YLIDENE)CYCLOHEXA-2,5-DIEN-1-ONE: is unique due to its structural stability and reactivity. Similar compounds include:
- 2,6-DI-TERT-BUTYL-4-ISOPROPYLIDENE-CYCLOHEXA-2,5-DIEN-1-ONE
- 2,6-BIS(TERT-BUTYL)-4-ISOPROPYLIDENE-2,5-CYCLOHEXADIEN-1-ONE
- 4-BENZYLIDENE-2,6-DI-TERT-BUTYL-2,5-CYCLOHEXADIEN-1-ONE
These compounds share similar structural features but differ in their specific substituents and reactivity profiles.
Properties
CAS No. |
5427-02-1 |
|---|---|
Molecular Formula |
C17H26O |
Molecular Weight |
246.4 g/mol |
IUPAC Name |
2,6-ditert-butyl-4-propan-2-ylidenecyclohexa-2,5-dien-1-one |
InChI |
InChI=1S/C17H26O/c1-11(2)12-9-13(16(3,4)5)15(18)14(10-12)17(6,7)8/h9-10H,1-8H3 |
InChI Key |
YEAYMYQESISKPS-UHFFFAOYSA-N |
Canonical SMILES |
CC(=C1C=C(C(=O)C(=C1)C(C)(C)C)C(C)(C)C)C |
Origin of Product |
United States |
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